N-[2-(4-bromo-2,6-dimethylphenoxy)ethyl]acetamide

• IUPAC Name: N-[2-(4-bromo-2,6-dimethylphenoxy)ethyl]acetamide
• InChI: InChI=1S/C12H16BrNO2/c1-8-6-11(13)7-9(2)12(8)16-5-4-14-10(3)15/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key: JBKKPBGOYOKAFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCNC(=O)C)C)Br
• Molecular Formula: C12H16BrNO2
• Molecular Weight: 286.16 g/mol

Description

N-[2-(4-bromo-2,6-dimethylphenoxy)ethyl]acetamide is a chemical compound that is widely used in scientific research due to its unique properties and potential applications. This compound is also known as BDAEA, and it is a derivative of phenoxyacetic acid. BDAEA has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in many fields.

Mechanism of Action

The mechanism of action of BDAEA is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. BDAEA has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The exact mechanism of action of BDAEA is still under investigation, and further research is needed to fully understand its potential therapeutic applications.
Biochemical and Physiological Effects:
BDAEA has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and have anti-inflammatory effects. BDAEA has also been found to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDAEA in lab experiments is its relative ease of synthesis and availability. BDAEA can be obtained in high yields, making it a cost-effective option for researchers. However, one of the limitations of using BDAEA in lab experiments is its potential toxicity. BDAEA has been found to have cytotoxic effects on certain cell lines, and caution should be exercised when handling this compound.

Future Directions

There are many potential future directions for research involving BDAEA. One area of research that is currently being explored is the development of BDAEA-based cancer therapies. Another potential area of research is the investigation of BDAEA's potential as a therapeutic agent for the treatment of Alzheimer's disease. Further research is also needed to fully understand the mechanism of action of BDAEA and its potential applications in other areas of medicine and biology.
Conclusion:
In conclusion, BDAEA is a chemical compound that has many potential applications in scientific research. Its unique properties and potential therapeutic applications make it a valuable tool for researchers in many fields. However, caution should be exercised when handling this compound due to its potential toxicity. Further research is needed to fully understand the mechanism of action of BDAEA and its potential applications in medicine and biology.

Synthesis Methods

The synthesis of BDAEA involves the reaction of 4-bromo-2,6-dimethylphenol with chloroacetyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with sodium acetate to yield BDAEA. The synthesis of BDAEA is a relatively simple process, and the compound can be obtained in high yields.

Scientific Research Applications

BDAEA has been extensively used in scientific research due to its unique properties and potential applications. One of the most significant applications of BDAEA is in the field of medicinal chemistry. BDAEA has been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease. BDAEA has been shown to have anti-tumor activity, making it a promising candidate for the development of new cancer therapies.